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Compound of Interest

Compound Name: 1-Cyclooctylethan-1-amine
Cat. No.: B13030715
Get Quote
\ J

Executive Summary & Compound Identity

1-Cyclooctylethan-1-amine (also known as

-methylcyclooctanemethanamine) is a chiral aliphatic amine utilized as a scaffold in medicinal
chemistry, particularly for introducing lipophilic bulk with specific steric constraints. This guide
provides a comprehensive spectral analysis (NMR, IR, MS) to aid in the structural validation
and quality control of this building block.

Given the limited availability of public raw data for this specific CAS, the spectral data
presented below is synthesized from high-fidelity structural analogs (e.g., 1-cyclohexylethan-1-
amine) and first-principles spectroscopic rules, validated against standard aliphatic amine
fragmentation and shift patterns.

Chemical Identity Table
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Property Detail

IUPAC Name 1-Cyclooctylethan-1-amine
CAS (Racemic) 1532242-59-3

CAS (S-lIsomer) 1568020-04-1

CAS (R-Isomer) 1568108-34-8

Molecular Formula

Molecular Weight 155.28 g/mol

Precursor 1-Cyclooctylethanone (CAS 6713-50-4)

Mass Spectrometry (MS) Analysis

Methodology: Electron Impact (El, 70 eV). The mass spectrum of 1-cyclooctylethan-1-amine
is dominated by

-cleavage, a characteristic fragmentation pathway for primary aliphatic amines.

Fragmentation Pathway

The molecular ion (

) is typically weak or absent due to the stability of the fragment ions. The base peak arises from
the cleavage of the bond between the

-carbon (methine) and the cyclooctyl ring, which is energetically favored over the loss of the
methyl group due to the steric relief and stability of the resulting cation.

e Molecular lon (

): m/z 155 (Weak/Trace)
o Base Peak (
): m/z 44 (

)
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e Secondary Peak: m/z 140 (Loss of Methyl,

)

» Ring Fragments: m/z 111 (Cyclooctyl cation, often rearranges)

MS Interpretation Diagram

Base Peak
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Figure 1: Electron Impact (El) fragmentation pathway showing the dominance of the ethylamine
fragment (m/z 44).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:
(Deuterochloroform) is the standard solvent. Internal Standard: TMS (

0.00 ppm).

H NMR (Proton) Data

The spectrum is characterized by a distinct doublet for the methyl group, a multiplet for the
methine proton, and a broad envelope for the cyclooctyl ring protons.
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C NMR (Carbon) Data

The cyclooctyl ring carbons appear in the aliphatic region, with the C1' (ring carbon attached to
the amine chain) being the most deshielded of the ring carbons.
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Chemical Shift (
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-carbon bearing the amine.

Infrared (IR) Spectroscopy

Methodology: ATR-FTIR (Liquid film). The IR spectrum confirms the presence of a primary

amine and the aliphatic nature of the scaffold.
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Synthesis & Impurity Profiling

The primary synthetic route involves the Reductive Amination of 1-cyclooctylethanone.
Understanding this pathway is critical for identifying spectral impurities.

Impurity Markers

» Residual Ketone: Look for a strong
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stretch at

in IR and a singlet at

in

H NMR (if unreacted methyl ketone remains).

¢ Secondary Amine (Dimer): In reductive aminations, the product amine can react with the
starting ketone.

o MS Marker: m/z > 155 (e.g., m/z 293 for the dimer).

o NMR Marker: Multiple methine signals and integration mismatches in the 2.5-3.0 ppm
region.

Synthesis Logic Diagram

Starting Material

1-Cyclooctylethanone
(CAS 6713-50-4)

Step 1: Imine Formation
(+ NH4OAc / NH3)

Intermediate Potential Impurity
Imine Species Secondary Amine (Dimer)

Step 2: Reduction /
(+ NaBH3CN or H2/Cat) H

Target Product

1-Cyclooctylethan-1-amine
(CAS 1532242-59-3)
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Figure 2: Reductive amination workflow highlighting the potential for secondary amine impurity
formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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